Cas no 18336-03-3 (5-Butyl-1,2-benzothiazol-3(2H)-one)

5-Butyl-1,2-benzothiazol-3(2H)-one structure
18336-03-3 structure
Product Name:5-Butyl-1,2-benzothiazol-3(2H)-one
CAS No:18336-03-3
MF:C11H13NOS
MW:207.292021512985
CID:2783650
PubChem ID:19076694
Update Time:2025-04-21

5-Butyl-1,2-benzothiazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 18336-03-3
    • DTXSID20597841
    • 5-Butyl-1,2-benzothiazol-3(2H)-one
    • SCHEMBL6231819
    • Inchi: 1S/C11H13NOS/c1-2-3-4-8-5-6-10-9(7-8)11(13)12-14-10/h5-7H,2-4H2,1H3,(H,12,13)
    • InChI Key: FCGBNKBHSOFCMV-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2C(N1)=O)CCCC

Computed Properties

  • Exact Mass: 207.07178521Da
  • Monoisotopic Mass: 207.07178521Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.4Ų

5-Butyl-1,2-benzothiazol-3(2H)-one Related Literature

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd